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Compound of Interest

Compound Name: Diallylmelamine

Cat. No.: B146501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of diallylmelamine
in various organic solvents. Due to the limited availability of specific quantitative data in public

literature, this guide emphasizes the foundational principles of solubility, provides qualitative

data from available sources, and presents standardized experimental protocols to enable

researchers to determine precise solubility values for their specific applications.

Introduction to Diallylmelamine and its
Physicochemical Properties
Diallylmelamine (N,N-diallyl-1,3,5-triazine-2,4,6-triamine), with the CAS number 91-77-0, is a

derivative of melamine characterized by the presence of two allyl groups attached to one of the

amino groups of the triazine ring. This structural feature significantly influences its chemical

reactivity and physical properties, including its solubility profile. Diallylmelamine is a white to

off-white crystalline solid with a melting point in the range of 140-142°C. Its molecular structure,

combining a polar triazine core with nonpolar allyl groups, suggests a nuanced solubility

behavior in different organic solvents.

Principles of Diallylmelamine Solubility
The solubility of diallylmelamine in a particular organic solvent is governed by the principle of

"like dissolves like." This principle states that substances with similar polarities are more likely
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to be soluble in one another. The key factors influencing the solubility of diallylmelamine are:

Polarity: The triazine ring with its nitrogen atoms imparts polarity to the molecule, making it

capable of hydrogen bonding. The allyl groups, being hydrocarbon chains, are nonpolar.

Solvent Polarity: Polar solvents, such as alcohols, will interact favorably with the polar

triazine core of diallylmelamine. Nonpolar solvents will have a greater affinity for the

nonpolar allyl groups.

Temperature: Generally, the solubility of a solid in a liquid solvent increases with

temperature.

Hydrogen Bonding: The amino groups on the diallylmelamine molecule can act as

hydrogen bond donors, while the nitrogen atoms in the triazine ring can act as hydrogen

bond acceptors. Solvents capable of hydrogen bonding (e.g., alcohols) are likely to be

effective solvents.

Solubility Data of Diallylmelamine and Related
Compounds
Quantitative solubility data for diallylmelamine in a wide range of organic solvents is not

extensively available in the public domain. The following table summarizes the available

qualitative and estimated quantitative data. For comparison, solubility data for the parent

compound, melamine, is also included to provide a general reference.
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Solvent Solvent Type
Diallylmelamine
Solubility

Melamine Solubility
(at 30°C)

Water Polar Protic
~359.4 mg/L at 25°C

(estimated)[1]
3.1 g/L at 20°C[2]

Methanol Polar Protic Slightly Soluble -

Ethanol Polar Protic Not specified 0.6 g/L[2]

Acetone Polar Aprotic Not specified 0.3 g/L[2]

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic Sparingly Soluble -

Toluene Nonpolar Not specified Insoluble[2]

Benzene Nonpolar Not specified Insoluble[2]

Diethyl Ether Nonpolar Not specified Insoluble[3]

Carbon Tetrachloride Nonpolar Not specified Insoluble[2]

Note: The qualitative solubility descriptions for diallylmelamine are based on limited literature

data and should be considered as a preliminary guide. The quantitative data for melamine is

provided for comparative purposes and may not be directly representative of diallylmelamine's

solubility.

Experimental Protocols for Solubility Determination
To obtain precise and reliable quantitative solubility data for diallylmelamine, a standardized

experimental procedure is essential. The following section details the widely accepted shake-

flask method for determining thermodynamic solubility.

Shake-Flask Method
Objective: To determine the equilibrium solubility of diallylmelamine in a specific organic

solvent at a controlled temperature.

Materials:
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Diallylmelamine (high purity)

Selected organic solvents (analytical grade)

Analytical balance (accurate to ±0.1 mg)

Temperature-controlled orbital shaker or water bath

Vials with Teflon-lined screw caps

Syringe filters (chemically compatible, e.g., PTFE, with a pore size of 0.22 µm or 0.45 µm)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or another appropriate analytical instrument for quantification.

Procedure:

Preparation of a Supersaturated Solution:

Add an excess amount of diallylmelamine to a known volume of the selected organic

solvent in a sealed vial. The presence of undissolved solid is crucial to ensure that

equilibrium is reached.

Equilibration:

Place the vial in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25°C).

Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium

is reached. The time required for equilibration should be determined experimentally.

Phase Separation:

After equilibration, cease agitation and allow the vial to stand undisturbed at the controlled

temperature for at least 24 hours to allow the excess solid to settle.
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Sampling:

Carefully withdraw a sample of the clear supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved microparticles. This step should be performed quickly to minimize any

temperature changes that could affect solubility.

Quantification:

Accurately dilute a known volume of the filtered saturated solution with the same organic

solvent to a concentration that falls within the linear range of the analytical instrument.

Analyze the diluted sample using a pre-calibrated HPLC or other suitable analytical

method to determine the concentration of diallylmelamine. A calibration curve should be

prepared using standard solutions of diallylmelamine of known concentrations in the

same solvent.

Calculation:

Calculate the solubility of diallylmelamine in the solvent based on the measured

concentration and the dilution factor. The solubility is typically expressed in units such as

g/L, mg/mL, or mol/L.

Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

conceptual relationship governing solubility.
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Caption: Experimental workflow for determining the solubility of diallylmelamine.
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Caption: The "Like Dissolves Like" principle applied to diallylmelamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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